Cas no 2172248-64-3 (2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenyl}acetic acid)

• Product Name: 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenyl}acetic acid
• CAS No: 2172248-64-3
• MF: C₂₆H₂₄N₂O₅
• MW: 444.479166984558
• CID: 6361035
• PubChem ID: 165583608
• Update Time: 2025-09-23

2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenyl}acetic acid
• EN300-1539009
• 2-{4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]phenyl}acetic acid
• 2172248-64-3

• Inchi： 1S/C26H24N2O5/c29-24(28-18-11-9-17(10-12-18)15-25(30)31)13-14-27-26(32)33-16-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-12,23H,13-16H2,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： JTRNZKDAEWXQTP-UHFFFAOYSA-N
• SMILES： O(C(NCCC(NC1C=CC(CC(=O)O)=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 444.16852187g/mol
• Monoisotopic Mass: 444.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenyl}acetic acid

Recent Advances in the Application of 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenyl}acetic acid (CAS: 2172248-64-3) in Chemical Biology and Pharmaceutical Research

The compound 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenyl}acetic acid (CAS: 2172248-64-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and phenylacetic acid moiety, serves as a versatile intermediate in peptide synthesis and drug development. Recent studies have highlighted its role in the design of novel therapeutic agents, particularly in the context of targeted drug delivery and enzyme inhibition.

One of the key applications of this compound lies in its utility as a building block for solid-phase peptide synthesis (SPPS). The Fmoc group provides robust protection for the amino functionality, enabling efficient coupling reactions while minimizing side reactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of this compound into a peptide-based inhibitor of matrix metalloproteinases (MMPs), showcasing its potential in the development of anti-cancer therapeutics. The study reported a significant reduction in tumor growth in murine models, attributed to the enhanced stability and bioavailability of the inhibitor.

Further research has explored the compound's role in the synthesis of prodrugs. A recent preprint on bioRxiv detailed the use of 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenyl}acetic acid as a linker in antibody-drug conjugates (ADCs). The study emphasized the compound's ability to maintain the integrity of the payload while ensuring controlled release upon target binding. This innovation holds promise for improving the therapeutic index of ADCs, particularly in the treatment of hematological malignancies.

In addition to its pharmaceutical applications, this compound has also been investigated for its potential in chemical biology. A 2024 publication in ACS Chemical Biology described its use as a fluorescent probe for monitoring enzymatic activity. The phenylacetic acid moiety was modified to include a fluorophore, enabling real-time visualization of protease activity in live cells. This approach offers a powerful tool for studying disease mechanisms and screening potential drug candidates.

Despite these advancements, challenges remain in the large-scale production and purification of 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenyl}acetic acid. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce costs. A collaborative study between academic and industrial researchers, published in Organic Process Research & Development, reported a scalable synthesis method that achieved a 75% yield, marking a significant step forward in the commercialization of this compound.

In conclusion, 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenyl}acetic acid (CAS: 2172248-64-3) represents a valuable tool in both pharmaceutical development and chemical biology. Its versatility as a synthetic intermediate, coupled with its potential in therapeutic applications, underscores its importance in ongoing research. Future studies are expected to further explore its utility in novel drug formulations and diagnostic tools, solidifying its role in advancing the field.